Cas no 1384626-30-5 (3-(1H-imidazol-1-yl)-4-methylpiperidine)
3-(1H-imidazol-1-yl)-4-methylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(1H-imidazol-1-yl)-4-methylpiperidine
-
- Inchi: 1S/C9H15N3/c1-8-2-3-10-6-9(8)12-5-4-11-7-12/h4-5,7-10H,2-3,6H2,1H3
- InChI Key: SAKIRPGKBFEANV-UHFFFAOYSA-N
- SMILES: N1CCC(C)C(N2C=NC=C2)C1
3-(1H-imidazol-1-yl)-4-methylpiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I385770-5mg |
3-(1H-imidazol-1-yl)-4-methylpiperidine |
1384626-30-5 | 5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I385770-10mg |
3-(1H-imidazol-1-yl)-4-methylpiperidine |
1384626-30-5 | 10mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I385770-50mg |
3-(1H-imidazol-1-yl)-4-methylpiperidine |
1384626-30-5 | 50mg |
$ 295.00 | 2022-06-04 | ||
| Enamine | EN300-106514-0.05g |
3-(1H-imidazol-1-yl)-4-methylpiperidine, Mixture of diastereomers |
1384626-30-5 | 95% | 0.05g |
$229.0 | 2023-10-28 | |
| Enamine | EN300-106514-0.1g |
3-(1H-imidazol-1-yl)-4-methylpiperidine, Mixture of diastereomers |
1384626-30-5 | 95% | 0.1g |
$342.0 | 2023-10-28 | |
| Enamine | EN300-106514-0.25g |
3-(1H-imidazol-1-yl)-4-methylpiperidine, Mixture of diastereomers |
1384626-30-5 | 95% | 0.25g |
$487.0 | 2023-10-28 | |
| Enamine | EN300-106514-0.5g |
3-(1H-imidazol-1-yl)-4-methylpiperidine, Mixture of diastereomers |
1384626-30-5 | 95% | 0.5g |
$768.0 | 2023-10-28 | |
| Enamine | EN300-106514-1.0g |
3-(1H-imidazol-1-yl)-4-methylpiperidine, Mixture of diastereomers |
1384626-30-5 | 95% | 1.0g |
$986.0 | 2023-07-06 | |
| Enamine | EN300-106514-2.5g |
3-(1H-imidazol-1-yl)-4-methylpiperidine, Mixture of diastereomers |
1384626-30-5 | 95% | 2.5g |
$1931.0 | 2023-10-28 | |
| Enamine | EN300-106514-5.0g |
3-(1H-imidazol-1-yl)-4-methylpiperidine, Mixture of diastereomers |
1384626-30-5 | 95% | 5.0g |
$2858.0 | 2023-07-06 |
3-(1H-imidazol-1-yl)-4-methylpiperidine Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on 3-(1H-imidazol-1-yl)-4-methylpiperidine
Introduction to 3-(1H-imidazol-1-yl)-4-methylpiperidine (CAS No. 1384626-30-5) in Modern Chemical Research
3-(1H-imidazol-1-yl)-4-methylpiperidine, identified by the CAS number 1384626-30-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the piperidine family, characterized by a six-membered ring containing one nitrogen atom, and it is functionalized with an imidazole moiety at the 1-position and a methyl group at the 4-position. The unique structural features of this molecule make it a versatile scaffold for the development of various bioactive agents.
The significance of 3-(1H-imidazol-1-yl)-4-methylpiperidine lies in its potential applications across multiple domains, including medicinal chemistry, drug discovery, and material science. Its imidazole ring is known for its ability to interact with biological targets, making it a valuable component in the design of small-molecule inhibitors and agonists. Furthermore, the piperidine core enhances solubility and metabolic stability, which are critical factors in drug development.
In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological and inflammatory disorders. The structural motif of 3-(1H-imidazol-1-yl)-4-methylpiperidine has been explored as a potential lead compound for drugs that modulate neurotransmitter systems. For instance, studies have indicated that derivatives of this compound may exhibit properties relevant to the treatment of conditions such as anxiety and depression by interacting with serotonin receptors.
Moreover, the chemical synthesis of 3-(1H-imidazol-1-yl)-4-methylpiperidine has been optimized to facilitate its incorporation into more complex molecular architectures. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and nucleophilic substitutions, have enabled researchers to modify specific positions within the molecule with high precision. These techniques are crucial for generating libraries of analogs that can be screened for enhanced pharmacological activity.
The pharmacokinetic profile of 3-(1H-imidazol-1-yl)-4-methylpiperidine has also been a subject of extensive investigation. Preclinical studies have demonstrated that this compound exhibits favorable properties such as good oral bioavailability and moderate binding affinity to target proteins. These characteristics make it an attractive candidate for further development into a clinical candidate. Additionally, its metabolic stability suggests that it may have a prolonged half-life in vivo, which could be advantageous for therapeutic applications requiring sustained action.
Recent advances in computational chemistry have further enhanced the understanding of how 3-(1H-imidazol-1-yl)-4-methylpiperidine interacts with biological targets. Molecular docking simulations and virtual screening have been employed to predict binding modes and identify potential drug candidates with improved efficacy and reduced side effects. These computational approaches complement experimental efforts by providing rapid and cost-effective means to evaluate large sets of compounds.
The versatility of 3-(1H-imidazol-1-yl)-4-methylpiperidine extends beyond pharmaceutical applications. In material science, this compound has been explored as a precursor for functional materials due to its ability to form coordination complexes with metal ions. Such complexes exhibit unique optical and electronic properties that are useful in applications such as luminescent sensors and catalysts.
In conclusion, 3-(1H-imidazol-1-yl)-4-methylpiperidine (CAS No. 1384626-30-5) represents a promising scaffold for innovative chemical research. Its structural features offer numerous opportunities for designing bioactive molecules with therapeutic potential, while its synthetic accessibility allows for rapid exploration of structural diversity. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.
1384626-30-5 (3-(1H-imidazol-1-yl)-4-methylpiperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)